![molecular formula C20H14BrClN4OS2 B2502652 2-((5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide CAS No. 1226429-71-5](/img/structure/B2502652.png)
2-((5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
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Description
2-((5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H14BrClN4OS2 and its molecular weight is 505.83. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
The compound has been studied for its potential anticancer activity. For instance, a study synthesized similar thiazole derivatives and evaluated their activity against A549 human lung adenocarcinoma cells, showing significant selective cytotoxicity (Evren et al., 2019). Another research synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which showed considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015).
Antibacterial Activity
The antibacterial properties of similar compounds have been investigated. For example, certain derivatives were found to exhibit significant antibacterial activity (Ramalingam et al., 2019).
Antimicrobial and Hemolytic Activity
Compounds with a similar structure were evaluated for their antimicrobial and hemolytic activity. Some of these derivatives were found to be active against selected microbial species and showed less toxicity, indicating potential for biological applications (Gul et al., 2017).
Antioxidant Activity
Studies have also explored the antioxidant properties of similar compounds. For instance, amidomethane sulfonyl-linked pyrrolyl oxazoles/thiazoles/imidazoles, which are structurally related, demonstrated significant antioxidant activity (Talapuru et al., 2014).
Aldose Reductase Inhibitory Effect
Derivatives of this compound were studied for their aldose reductase inhibitory effect, which is important in managing complications of diabetes (Güzeldemirci et al., 2018).
BACE1 Inhibitors in Neurodegenerative Diseases
These compounds have been explored as β-secretase (BACE-1) inhibitors, relevant in the context of neurodegenerative diseases like Alzheimer's (Yan et al., 2017).
properties
IUPAC Name |
2-[5-(4-bromophenyl)-1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14BrClN4OS2/c21-14-3-1-13(2-4-14)17-11-24-20(26(17)16-7-5-15(22)6-8-16)29-12-18(27)25-19-23-9-10-28-19/h1-11H,12H2,(H,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVULGQYGQDRRBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=C(N2C3=CC=C(C=C3)Cl)SCC(=O)NC4=NC=CS4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14BrClN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
505.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.